Cas no 886902-59-6 (1-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-ethoxyphenyl)urea)

• Product Name: 1-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-ethoxyphenyl)urea
• CAS No: 886902-59-6
• MF: C₁₉H₂₀ClN₃O₂
• MW: 357.834003448486
• CID: 5476741
• Update Time: 2025-06-10

1-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-ethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-ethoxyphenyl)urea
• 1-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-ethoxyphenyl)urea

• Inchi： 1S/C19H20ClN3O2/c1-2-25-17-10-8-16(9-11-17)23(18-7-4-12-21-18)19(24)22-15-6-3-5-14(20)13-15/h3,5-6,8-11,13H,2,4,7,12H2,1H3,(H,22,24)
• InChI Key： VUUYOPQPZRXCNC-UHFFFAOYSA-N
• SMILES： N(C1=NCCC1)(C1=CC=C(OCC)C=C1)C(NC1=CC=CC(Cl)=C1)=O

Additional information on 1-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-ethoxyphenyl)urea

Comprehensive Overview of 1-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-ethoxyphenyl)urea (CAS No. 886902-59-6)

The compound 1-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-ethoxyphenyl)urea, identified by its CAS No. 886902-59-6, is a chemically synthesized urea derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 3-chlorophenyl group, a 3,4-dihydro-2H-pyrrol-5-yl moiety, and an 4-ethoxyphenyl substituent, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for small-molecule compounds like 886902-59-6 has surged due to their versatility in drug design and molecular probes. The compound’s urea backbone is particularly noteworthy, as urea derivatives are known for their ability to form hydrogen bonds, enhancing binding affinity in biological systems. This property is critical for developing highly selective inhibitors, a hot topic in oncology and neurodegenerative disease research. Users searching for "urea-based kinase inhibitors" or "3-chlorophenyl derivatives in drug discovery" will find this compound highly relevant.

From a synthetic chemistry perspective, 1-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-ethoxyphenyl)urea exemplifies advancements in heterocyclic chemistry. The incorporation of a dihydropyrrole ring (a partially saturated pyrrole) introduces stereochemical complexity, which is pivotal for optimizing pharmacokinetic properties. This aligns with the growing interest in 3D molecular architectures and fragment-based drug discovery, frequently searched terms in AI-driven literature reviews. The 4-ethoxyphenyl group further contributes to lipophilicity, a key parameter in blood-brain barrier permeability studies.

The compound’s CAS No. 886902-59-6 is often cross-referenced in patents and academic journals focusing on structure-activity relationship (SAR) optimization. For instance, modifications to the 3-chlorophenyl or ethoxy groups could yield analogs with improved bioavailability or metabolic stability—topics frequently queried in search engines by medicinal chemists. Additionally, its potential as a scaffold for combinatorial chemistry makes it valuable for high-throughput screening campaigns, a trend underscored by the rise of AI-assisted drug design platforms.

Environmental and green chemistry considerations are also relevant to 886902-59-6. Researchers are investigating sustainable synthetic routes for such urea derivatives, minimizing hazardous byproducts. This resonates with the increasing popularity of searches like "eco-friendly synthesis of heterocycles" or "green solvents in pharmaceutical manufacturing." The compound’s chlorophenyl and ethoxy functionalities may also be explored for biodegradability studies, addressing regulatory concerns in chemical development.

In summary, 1-(3-chlorophenyl)-3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-ethoxyphenyl)urea (CAS No. 886902-59-6) represents a multifaceted tool for modern chemistry and life sciences. Its design integrates cutting-edge themes like targeted drug delivery, molecular diversity, and sustainable synthesis, making it a compelling subject for both academic and industrial research. As the scientific community continues to prioritize precision therapeutics and green methodologies, this compound is poised to remain a focal point in innovative applications.